4-{1-[3-(2,6-dimethylphenoxy)-2-hydroxypropyl]-1H-benzimidazol-2-yl}-1-(2-methylphenyl)pyrrolidin-2-one

• IUPAC Name: 4-[1-[3-(2,6-dimethylphenoxy)-2-hydroxypropyl]benzimidazol-2-yl]-1-(2-methylphenyl)pyrrolidin-2-one
• InChI: InChI=1S/C29H31N3O3/c1-19-9-4-6-13-25(19)31-16-22(15-27(31)34)29-30-24-12-5-7-14-26(24)32(29)17-23(33)18-35-28-20(2)10-8-11-21(28)3/h4-14,22-23,33H,15-18H2,1-3H3
• InChI Key: ZBEBJHDEWOURNE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)OCC(CN2C3=CC=CC=C3N=C2C4CC(=O)N(C4)C5=CC=CC=C5C)O
• Molecular Formula: C29H31N3O3
• Molecular Weight: 469.6 g/mol

Description

The compound contains several functional groups including a benzimidazole ring, a pyrrolidin-2-one ring, and a phenoxy group. These groups are common in many biologically active compounds and could potentially contribute to the compound’s properties.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The benzimidazole and pyrrolidin-2-one rings are likely to contribute significantly to the compound’s three-dimensional structure.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the functional groups present. For example, the presence of the benzimidazole ring could contribute to its stability and solubility.

Scientific Research Applications

Antiviral Agents

Given the ongoing global health challenges, antiviral research remains crucial. . Investigating its efficacy against specific viruses, understanding its mechanism of action, and optimizing its bioavailability are essential steps in this field.

Catalysis and Green Chemistry

Ionic organic solids, such as 1,3-bis(carboxymethyl)imidazolium chloride, have been employed as catalysts for synthesizing VU0612374-1. Researchers explore greener protocols for the preparation of this compound, emphasizing atom efficiency and sustainable practices. .

Agrochemicals and Pesticides

The family of β-azolyl ketones, to which VU0612374-1 belongs, has applications beyond medicine. . Investigating their effects on pests, plant health, and environmental safety is essential for sustainable agriculture.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, many benzimidazole derivatives have been studied for their antimicrobial activity.

Future Directions

Future research could focus on studying the properties and potential applications of this compound. This could include investigating its biological activity, optimizing its synthesis, and exploring its reactivity.